![molecular formula C7H4BrNS B1341809 6-Bromobenzo[d]isothiazole CAS No. 877265-23-1](/img/structure/B1341809.png)
6-Bromobenzo[d]isothiazole
Overview
Description
6-Bromobenzo[d]isothiazole is a compound with the IUPAC name 6-bromo-1,2-benzisothiazole . It is a derivative of isothiazole, a five-membered sulfur heterocycle . Isothiazoles are widely utilized in medicinal chemistry and organic synthesis due to their unique properties of two electronegative heteroatoms in a 1,2-relationship .
Synthesis Analysis
Isothiazoles can be synthesized through various methods. One approach involves condensation reactions, while others involve metal-catalyzed reactions or ring rearrangements . A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction .
Molecular Structure Analysis
The molecular structure of 6-Bromobenzo[d]isothiazole consists of a five-membered isothiazole ring attached to a benzene ring with a bromine atom at the 6th position . The molecule contains a total of 21 bonds, including 15 non-H bonds, 11 multiple bonds, 2 rotatable bonds, 1 double bond, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 ester (aromatic), and 1 Isothiazole .
Chemical Reactions Analysis
Isothiazoles are involved in a wide range of selective transformations. They can undergo various reactions such as nucleophilic substitution, cross-coupling, and side-chain functionalization . New functionalization strategies have been developed through both cross-coupling and direct C–H activation chemistry .
Scientific Research Applications
1. Design and Synthesis of Biologically Active Substances 6-Bromobenzo[d]isothiazole is used in the design and synthesis of biologically active substances . The chemistry of isothiazoles, including 6-Bromobenzo[d]isothiazole, is being intensively developed due to the wide range of selective transformations involving the isothiazole heterocycle . The high biological activity of its derivatives can be used as effective new drugs and plant protection chemicals .
Synergists of Bioactive Substances
Some representatives of isothiazoles, including 6-Bromobenzo[d]isothiazole, have proven to be synergists of bioactive substances . This opens the way to lower the doses of drugs used, which is especially important in cancer chemotherapy .
Synthesis of Transition-Metal Complexes
6-Bromobenzo[d]isothiazole is used in the synthesis of transition-metal complexes . These complexes are used as catalysts for cross-coupling reactions in aqueous and aqueous-alcoholic media, contributing to the field of 'green chemistry’ .
Medicinal Chemistry
6-Bromobenzo[d]isothiazole finds applications in various fields such as medicinal chemistry . It constitutes the core structure of potent inhibitors of multiple biological targets and pathways .
Catalysis
6-Bromobenzo[d]isothiazole is also used in catalysis . The novel synthetic methodologies contribute to the enlargement of the chemical space occupied by benzo[d]isothiazoles and to the exploration of its applications in catalysis .
6. Synthesis of Biologically Active Isothiazole Derivatives 6-Bromobenzo[d]isothiazole is used in the synthesis of biologically active isothiazole derivatives . These derivatives have shown high potential for practical applications .
Safety And Hazards
Future Directions
The chemistry of isothiazoles is being intensively developed, which is evidenced by the wide range of selective transformations involving the isothiazole heterocycle and the high biological activity of its derivatives . Future investigations may focus on the emergence of novel heterocyclic architectures based on isothiazole .
properties
IUPAC Name |
6-bromo-1,2-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNS/c8-6-2-1-5-4-9-10-7(5)3-6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNAPGSLISHQGIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)SN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90591230 |
Source
|
| Record name | 6-Bromo-1,2-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90591230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromobenzo[d]isothiazole | |
CAS RN |
877265-23-1 |
Source
|
| Record name | 6-Bromo-1,2-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90591230 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-bromo-1,2-benzothiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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